EFSA Regulatory Clearance with Quantified Migration Limit Versus Non-Authorized Naphthalene Dicarboxylate Analogs
TDCM (FCM Substance No 1066) has undergone a complete EFSA safety assessment and is explicitly listed in Annex I of EU Regulation 10/2011 for use as a co-monomer in polyester non-food-contact layers of multilayer food packaging [1]. The migration limit is quantitatively defined: the sum of TDCM and its dimers (both cyclic and open-chain) must not exceed 0.05 mg/kg food [2]. In contrast, fully aromatic dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC, CAS 840-65-3), while having FDA FCN clearance, is not listed as an individually evaluated FCM substance under the same Annex I of EU 10/2011 for this specific co-monomer application [3]. This regulatory asymmetry means that substituting 2,6-NDC or 2,6-NDA for TDCM in an EU-compliant multilayer polyester food-contact application would require a separate full EFSA dossier, introducing 12–24+ months of regulatory delay and associated costs.
| Evidence Dimension | EU food-contact regulatory status (Annex I listing and specific migration limit) |
|---|---|
| Target Compound Data | TDCM: FCM Substance No 1066; specific migration limit ≤0.05 mg/kg food (sum of substance + dimers); evaluated under EFSA Q-2016-00515 |
| Comparator Or Baseline | Dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC, CAS 840-65-3): FDA FCN No. 14 clearance exists but not individually listed under Annex I of EU 10/2011 for this specific co-monomer use |
| Quantified Difference | TDCM has an explicit EU Annex I listing with a quantified migration limit; 2,6-NDC lacks equivalent EU authorization for this co-monomer application |
| Conditions | EU Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food; multilayer packaging with non-food-contact polyester layer; food simulants A, B, C, D1 |
Why This Matters
For procurement in EU-regulated food-contact polyester manufacturing, TDCM provides immediate regulatory compliance with a pre-defined migration limit, eliminating the need for a de novo EFSA submission required for unauthorized analogs.
- [1] EFSA CEF Panel. Safety assessment of 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic acid, dimethyl ester (TDCM) for use in food contact materials. EFSA Journal, 2017;15(5):e04840. DOI: 10.2903/j.efsa.2017.4840. View Source
- [2] EFSA CEF Panel (2017). Migration limit: sum of TDCM and dimers ≤0.05 mg/kg food. EFSA Journal 2017;15(5):e04840. View Source
- [3] FDA. Inventory of Effective Food Contact Substance (FCS) Notifications. FCN No. 14: Dimethyl 2,6-naphthalenedicarboxylate. FDA hfpappexternal.fda.gov. View Source
